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Compound of Interest

Compound Name:
Propyl[(pyridin-4-yl)methyl]amine

dihydrochloride

CAS No.: 879640-89-8

Cat. No.: B6362077

Get Quote

Executive Summary & Pharmacophore Analysis
Propyl[(pyridin-4-yl)methyl]amine dihydrochloride (also known as N-propyl-4-picolylamine)

is a "privileged structure" in drug design. It serves as a versatile building block that introduces a

basic center, a lipophilic tail, and a polar aromatic head group simultaneously.

Unlike simple alkyl amines, the inclusion of the 4-pyridyl moiety significantly alters the

physicochemical profile, enhancing aqueous solubility and providing a specific hydrogen-bond

acceptor vector. This guide compares its performance against carbocyclic (benzyl) and

isomeric (2-/3-pyridyl) alternatives.

Core Pharmacophore Breakdown
The molecule functions through three distinct structural domains:
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The Head (4-Pyridyl Ring): Acts as a hydrogen bond acceptor and reduces LogP compared

to a phenyl ring.

The Core (Secondary Amine): The primary ionization center (pKa ~9.5–10.0) responsible for

electrostatic interactions (e.g., with Asp/Glu residues in receptors).

The Tail (Propyl Chain): Provides defined steric bulk and lipophilicity to occupy hydrophobic

pockets without the excessive flexibility of longer chains.

Comparative Performance Analysis
This section objectively compares Propyl[(pyridin-4-yl)methyl]amine against its primary

structural alternatives in the context of lead optimization.

Table 1: Physicochemical & Functional Comparison
Data estimated based on standard fragment descriptors and SAR principles.
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Feature
Propyl[(pyridin-4-

yl)methyl]amine

(Subject)

N-

Propylbenzylamine

(Carbocyclic
Alternative)

N-Propyl-2-

picolylamine

(Positional Isomer)

Electronic Character
Electron-deficient

aromatic (Pi-acceptor)

Electron-neutral

aromatic (Pi-donor)

Electron-deficient;

Chelating potential

Solubility (pH 7.4)
High (Pyridine N

protonation/polarity)

Low (Lipophilic phenyl

ring)
High

pKa (Conj. Acid)
~5.2 (Pyridine) / ~9.8

(Amine)
~9.5 (Amine only)

~5.0 (Pyridine) / ~8.8

(Amine - H-bond

effect)

Metabolic Stability

Moderate-High

(Resistant to CYP

oxidation at ring)

Low-Moderate (Prone

to para-hydroxylation)
Moderate

Target Application

Kinase solvent tails,

MmpL3, H3

Antagonists

General hydrophobic

pockets

Metallo-enzyme

inhibitors (Zn/Cu

chelation)

Toxicity Risk
Low (Standard

metabolite profile)
Low

Moderate (Potential

metal stripping)

Key Insights:
Solubility Advantage: The 4-pyridyl nitrogen provides a significant solubility boost over the

benzyl analog (N-propylbenzylamine), making the subject compound superior for optimizing

oral bioavailability in lipophilic drugs.

Steric Fit: The propyl chain is often the "Goldilocks" length—ethyl is often too short to reach

hydrophobic sub-pockets, while butyl introduces excessive rotatable bonds (entropic

penalty).

Isomer Selection: Unlike the 2-pyridyl isomer, the 4-pyridyl orientation prevents

intramolecular hydrogen bonding with the amine, keeping the amine lone pair more available

for target interaction.
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Detailed Structure-Activity Relationship (SAR)
The following diagram illustrates the causal relationships between the structural features of the

molecule and its biological activity.
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Caption: Mechanistic contribution of each structural domain to the overall pharmacological

profile.

Experimental Protocols
To ensure reproducibility and scientific integrity, the following protocols describe how to utilize

this dihydrochloride salt in synthesis and characterization.

Protocol A: Free-Basing and Reductive Amination
(Coupling)
Purpose: To attach the fragment to an aldehyde-containing core scaffold (e.g., a kinase

inhibitor core). Rationale: The dihydrochloride salt must be neutralized in situ or pre-neutralized

to allow the amine to act as a nucleophile.
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Preparation: Suspend 1.0 eq of Propyl[(pyridin-4-yl)methyl]amine dihydrochloride in

anhydrous Dichloromethane (DCM) or Methanol (MeOH).

Neutralization: Add 2.2 eq of Diisopropylethylamine (DIPEA) or Triethylamine (TEA). Stir for

15 minutes until the salt dissolves and the solution becomes clear.

Note: The extra 0.2 eq ensures full liberation of the free amine.

Imine Formation: Add 1.0 eq of the target Aldehyde. Add a drying agent (MgSO₄) or

molecular sieves (4Å) if using DCM to push equilibrium. Stir for 1–2 hours at Room

Temperature (RT).

Reduction: Cool to 0°C. Add 1.5–2.0 eq of Sodium Triacetoxyborohydride (STAB).

Why STAB? It is milder than NaBH₄ and reduces the imine selectively without reducing the

aldehyde or pyridine ring [1].

Workup: Quench with saturated NaHCO₃. Extract with DCM. The product is now a tertiary

amine.

Protocol B: pKa Determination via Potentiometric
Titration
Purpose: To determine the precise ionization state of the fragment for docking studies.

Solution: Dissolve 5 mg of the dihydrochloride salt in 10 mL of degassed water/methanol

(90:10) to ensure solubility.

Titrant: Use 0.1 M NaOH (standardized).

Measurement: Perform titration under inert atmosphere (N₂) at 25°C using a calibrated glass

electrode.

Analysis: Plot pH vs. Volume. Expect two inflection points:

pKa1 (~5.2): Deprotonation of the Pyridinium ion.

pKa2 (~9.8): Deprotonation of the secondary Ammonium ion.
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Applications in Drug Discovery
This specific scaffold is relevant in the following therapeutic areas:

Antitubercular Agents (MmpL3 Inhibitors)
Pyridine-methylamine derivatives are potent inhibitors of MmpL3 (Mycobacterial membrane

protein Large 3), a transporter essential for the synthesis of the mycobacterial cell wall.

Mechanism: The secondary amine mimics the transition state of the substrate, while the

propyl/pyridine groups occupy the hydrophobic channel of the transporter [2].

SAR Note: The 4-pyridyl orientation is often critical for specific H-bonding within the MmpL3

active site, distinguishing it from 2-pyridyl analogs which may bind metal ions instead.

GPCR Ligands (Histamine H3 / Dopamine D2)
The Propyl-Amine-Linker-Aromatic motif is a classic pharmacophore for aminergic GPCRs.

Histamine H3: The basic amine interacts with the conserved Aspartate (Asp3.32) in the

receptor. The propyl group fits into the hydrophobic pocket often associated with "antagonist"

conformation.

Advantage: Using the pyridine variant reduces CNS side effects compared to more lipophilic

phenyl analogs by modulating Blood-Brain Barrier (BBB) penetration (lower LogP).

Kinase Inhibitors (Solvent Front)
Many kinase inhibitors (e.g., Imatinib derivatives) utilize a solvent-exposed tail to improve

physicochemical properties.

Role: The Propyl[(pyridin-4-yl)methyl]amine fragment is attached to the core scaffold. The

pyridine ring sits in the solvent interface, improving solubility, while the propyl chain provides

a flexible linker that does not rigidly constrain the molecule [3].

Synthesis Workflow Visualization
The following diagram outlines the standard synthetic route to access this fragment if

commercial stock is unavailable, or for derivatizing it.
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Caption: Reductive amination route to synthesize the target dihydrochloride salt.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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